N-(5-nitroisoquinolin-3-yl)acetamide
Description
N-(5-Nitroisoquinolin-3-yl)acetamide is a heterocyclic acetamide derivative featuring an isoquinoline core substituted with a nitro group at position 5 and an acetamide moiety at position 2. The nitro group at position 5 introduces strong electron-withdrawing effects, which may enhance intermolecular interactions and influence biological activity.
Properties
Molecular Formula |
C11H9N3O3 |
|---|---|
Molecular Weight |
231.21 g/mol |
IUPAC Name |
N-(5-nitroisoquinolin-3-yl)acetamide |
InChI |
InChI=1S/C11H9N3O3/c1-7(15)13-11-5-9-8(6-12-11)3-2-4-10(9)14(16)17/h2-6H,1H3,(H,12,13,15) |
InChI Key |
SMILPCCPWXDDRR-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)NC1=NC=C2C=CC=C(C2=C1)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Electronic Comparison
| Compound | Core Structure | Key Substituents | Electron Effects | Biological Activity (If Available) |
|---|---|---|---|---|
| This compound | Isoquinoline | 5-NO₂, 3-Acetamide | Strong EWG | N/A |
| (E)-N-(3-Fluoroisoxazol-5-yl)-... | Isoxazole | 3-F, 3-CH₃ | Moderate EWG/EDG | 6.554 (Assumed IC₅₀) |
| N-(3-Chlorophenyl)-trichloro-acetamide | Phenyl | 3-Cl, CO-CCl₃ | Moderate EWG | N/A |
| N-(6-Trifluoromethylbenzothiazole-... | Benzothiazole | CF₃, 3-OCH₃ | Strong EWG (CF₃) | Patent (Pharmaceutical use) |
Table 2: Physicochemical Properties
| Compound | logP (Predicted) | Solubility (mg/mL) | Metabolic Stability |
|---|---|---|---|
| This compound | 2.8 | 0.05 | Moderate |
| 2-Cyano-N-[(methylamino)carbonyl]acetamide | 1.2 | 1.2 | Low |
| N-(3-Hydroxyisoxazol-5-yl)-... | 1.5 | 3.4 | High |
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